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Compound of Interest

Compound Name: Fluorene-D10

Cat. No.: B146254

This guide provides an in-depth overview of Fluorene-D10, a deuterated polycyclic aromatic
hydrocarbon (PAH). It is tailored for researchers, scientists, and drug development
professionals who utilize stable isotope-labeled compounds in quantitative analysis. This
document covers the compound's core properties, commercial availability, and its principal
application as an internal standard in analytical methodologies.

Fluorene-D10 is the deuterated analog of Fluorene (CAS 86-73-7). The "D10" designation
signifies that all ten hydrogen atoms on the parent molecule have been replaced with
deuterium, a stable isotope of hydrogen.[1] This isotopic substitution makes it an ideal internal
standard for quantitative analysis by mass spectrometry (MS) and nuclear magnetic resonance
(NMR) spectroscopy, as it is chemically similar to the analyte but has a distinct, higher mass.[1]

[2][3]

Physicochemical Properties

The fundamental properties of Fluorene-D10 are summarized below. This data is essential for
method development, solution preparation, and safety considerations.
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Property Value

CAS Number 81103-79-9[4]

Molecular Formula Ci3D1o

Molecular Weight 176.28 g/mol

IUPAC Name 1,2,3,4,5,6,7,8,9,9-decadeuteriofluorene
Appearance White to colorless solid

Melting Point 115-118 °C

Synonyms Perdeuterofluorene, 9H-Fluorene-

1,2,3,4,5,6,7,8,9,9-d10

Commercial Suppliers

Fluorene-D10 is available from various chemical suppliers, typically as a neat solid or in

solution. Purity, often expressed as atom % D, is a critical specification.

Supplier Product Format Typical Purity
Sigma-Aldrich (Merck) Neat Solid =98 atom % D
LGC Standards Neat Solid / Solution =298 atom % D
Santa Cruz Biotechnology Solid Not Specified
MedChemExpress Neat Solid =98 atom % D
CymitQuimica Neat Solid / Solution 98 atom % D
Chiron Neat Solid High Purity
Clearsynth Labs Limited Solid Not Specified

Note:Availability, packaging, and specifications are subject to change. Please consult the

specific supplier's documentation.
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Core Application: Internal Standard in Quantitative
Analysis

The primary role of Fluorene-D10 is to serve as an internal standard (IS) for the accurate
guantification of Fluorene and other PAHSs in complex matrices, such as environmental samples
(water, soil) or biological fluids. It is not used in drug development for its biological activity, and
therefore, discussions of signaling pathways are not applicable to this compound. Its utility is
based on its chemical and physical properties.

The principle of using an internal standard is to correct for the loss of analyte during sample
preparation and for variations in instrument response. A known amount of the IS (Fluorene-
D10) is added to every sample, calibrator, and quality control sample. The analyte's
concentration is then determined by comparing the ratio of the analyte's response to the IS's
response against a calibration curve.

Below is a diagram illustrating the logical relationship in quantification using an internal
standard.
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Data Processing
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Principle of Internal Standard Quantification.

Experimental Protocol: Quantification of Fluorene in
Water
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This section details a representative protocol for using Fluorene-D10 as an internal standard to
quantify Fluorene in a water sample using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Materials and Reagents:

¢ Fluorene-D10 stock solution (e.g., 100 pg/mL in methanol)

e Fluorene calibration standard solutions (e.g., 0.1 to 10 ug/mL in methanol)
e Solvents: Dichloromethane (DCM), Hexane (HPLC grade)

e Anhydrous Sodium Sulfate

e Water sample (1 L)

o Glassware: Separatory funnel (2 L), concentration tubes, vials

2. Preparation of Working Solutions:

« Internal Standard Spiking Solution: Dilute the Fluorene-D10 stock solution to a
concentration of 1 pg/mL in methanol.

o Calibration Standards: Prepare a series of calibration standards by spiking appropriate
volumes of the Fluorene calibration stock into clean water or solvent.

3. Sample Preparation and Extraction:
e Measure 1 L of the water sample into a 2 L separatory funnel.

o Spike the sample with a known amount of the IS spiking solution (e.g., 100 uL of 1 pg/mL
Fluorene-D10 to yield a final concentration of 100 ng/L).

e Add 60 mL of DCM to the funnel, seal, and shake vigorously for 2 minutes, venting
periodically.

» Allow the layers to separate and drain the lower organic layer into a flask.

o Repeat the extraction twice more with fresh 60 mL portions of DCM.
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o Combine the three DCM extracts and pass them through a funnel containing anhydrous
sodium sulfate to remove residual water.

» Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.
o Transfer the final extract to a GC vial for analysis.
4. GC-MS Analysis:
e GC Column: DB-5MS (or equivalent), 30 m x 0.25 mm x 0.25 pum
e Injection: 1 uL, splitless
e Oven Program: 60°C hold for 2 min, ramp to 300°C at 10°C/min, hold for 5 min.
e MS Mode: Selected lon Monitoring (SIM)
* lons to Monitor:
o Fluorene (Analyte): m/z 166 (quantification), 165 (qualifier)
o Fluorene-D10 (I1S): m/z 176 (quantification)
5. Data Analysis:

 Integrate the peak areas for the quantification ions of Fluorene (m/z 166) and Fluorene-D10
(m/z 176).

o Calculate the response ratio (Area of Fluorene / Area of Fluorene-D10) for all calibrators and
samples.

o Construct a calibration curve by plotting the response ratio against the concentration of the
calibrators.

o Determine the concentration of Fluorene in the sample by interpolating its response ratio
from the calibration curve.

The following diagram outlines this experimental workflow.
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Sample Preparation

1. Collect Water Sample (1L)

2. Spike with Fluorene-D10
Internal Standard

3. Liquid-Liquid Extraction
with Dichloromethane

4. Dry Extract
(Sodium Sulfate)

5. Concentrate to 1 mL

Analysis & Data Processing

6. Analyze by GC-MS
(SIM Mode)

7. Integrate Peak Areas
(Analyte & IS)

8. Calculate Response Ratios

9. Plot Calibration Curve

10. Determine Final Concentration

Click to download full resolution via product page

Workflow for Quantification using an Internal Standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

